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Compound of Interest

5-Fluorobenzo[c]isoxazole-3-
Compound Name:
carbonitrile

Cat. No.: B071622

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the commercial availability, properties, and potential synthesis
of 5-Fluorobenzo|clisoxazole-3-carbonitrile. Extensive research indicates that this specific
chemical compound is not readily available from commercial suppliers. No catalog listings,
pricing, or direct purchase options were found for 5-Fluorobenzo[c]isoxazole-3-carbonitrile.
Chemical databases such as PubChem also lack an entry for this precise structure.

Consequently, detailed experimental protocols, quantitative data, and specific signaling
pathway information for 5-Fluorobenzo[cJisoxazole-3-carbonitrile are not available in the

public domain.

However, this guide provides information on commercially available, closely related isomers
and a general overview of synthetic approaches for the isoxazole scaffold, which may be of
value to researchers interested in this class of compounds.

Commercial Availability of Related Isomers

While 5-Fluorobenzo[clisoxazole-3-carbonitrile is not commercially available, a positional
isomer, 6-Fluorobenzo[d]isoxazole-3-carbonitrile (CAS No. 1314937-26-2), can be sourced

from various suppliers. The availability of this and other related fluorinated benzisoxazole
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derivatives suggests that while the specific target of this guide may require custom synthesis,
the general chemical class is accessible for research purposes.

Below is a summary of a supplier for a related isomer:

. Additional
Supplier Compound Name CAS Number .
Information
5 Further details on
] purity and availability
BLD Pharm Fluorobenzo[d]isoxaz 1314937-26-2

can be obtained from
ole-3-carbonitrile
the supplier.[1]

It is important to note that the biological and chemical properties of positional isomers can differ
significantly. Therefore, data for the 6-fluoro isomer should not be considered a direct substitute
for the 5-fluoro isomer.

Experimental Protocols and Methodologies

Due to the lack of commercial availability and published research on 5-
Fluorobenzol[clisoxazole-3-carbonitrile, no specific experimental protocols for its use or
synthesis can be provided.

However, the synthesis of isoxazole derivatives is well-documented in the scientific literature.
Common synthetic routes often involve 1,3-dipolar cycloaddition reactions. For instance, the
reaction of a nitrile oxide with an alkyne is a fundamental method for constructing the isoxazole
ring. The synthesis of substituted benzisoxazoles may involve the cyclization of appropriately
substituted precursors.

A general synthetic pathway for a substituted benzo[clisoxazole is illustrated in the diagram
below. This represents a plausible, though not specific, route that could be adapted for the
synthesis of the target compound.
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A potential synthetic route for 5-Fluorobenzo[clisoxazole-3-carbonitrile.

Signaling Pathways and Biological Activity

There is no published information regarding the involvement of 5-Fluorobenzo[c]isoxazole-3-
carbonitrile in any specific signaling pathways or its biological activity. The broader class of
iIsoxazoles is known to exhibit a wide range of biological activities, including anti-inflammatory,
antimicrobial, and anticancer effects, making them attractive scaffolds in drug discovery.[2][3]

Logical Workflow for Information Retrieval
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The process to determine the availability and technical details of 5-Fluorobenzo[clisoxazole-
3-carbonitrile followed a structured approach, which is visualized below.

‘ Search Commercial Supplier Databases ‘

P

@——{ 5-Fluorobenzo[c]isoxazole-3-carbonitile H Search Chemical Databases (e.g., PubChem) ‘4»

Search Scientific Literature

Compile Supplier Data for Isomers.

Identify Related Isomers

Report Non-availability of Target

Provide General Synthesis Information

Click to download full resolution via product page

Workflow for the information retrieval process.

Conclusion

For researchers, scientists, and drug development professionals interested in 5-
Fluorobenzo[clisoxazole-3-carbonitrile, it is crucial to recognize that this compound is not a
stock chemical and will likely require custom synthesis. While the lack of available data
presents a challenge, the accessibility of related isomers and the well-established chemistry of
isoxazoles provide a foundation for future research and development efforts in this area. It is
recommended that any party interested in this specific molecule consult with a custom
synthesis provider to explore the feasibility and cost of its production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: 5-Fluorobenzo|c]isoxazole-3-
carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071622#commercial-suppliers-of-5-fluorobenzo-c-
isoxazole-3-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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